Cas no 405071-50-3 ((2-amino-4,5,5,6-tetrahydrobenzo[d]thiazol-4-yl)methanol)

(2-amino-4,5,5,6-tetrahydrobenzo[d]thiazol-4-yl)methanol structure
405071-50-3 structure
Product Name:(2-amino-4,5,5,6-tetrahydrobenzo[d]thiazol-4-yl)methanol
CAS No:405071-50-3
MF:C8H12N2OS
MW:184.258680343628
CID:2149816
PubChem ID:15516314
Update Time:2025-04-21

(2-amino-4,5,5,6-tetrahydrobenzo[d]thiazol-4-yl)methanol Chemical and Physical Properties

Names and Identifiers

    • (2-amino-4,5,5,6-tetrahydrobenzo[d]thiazol-4-yl)methanol
    • (2-amino-4,5,6,7-tetrahydrobenzo[d]thiazol-4-yl)methanol
    • 2-Amino-4,5,6,7-tetrahydrobenzothiazole-4-methanol
    • SY379878
    • 405071-50-3
    • SCHEMBL2038639
    • MFCD20701626
    • (2-amino-4,5,6,7-tetrahydro-1,3-benzothiazol-4-yl)methanol
    • CMKMQAYGTUPDRW-UHFFFAOYSA-N
    • Inchi: 1S/C8H12N2OS/c9-8-10-7-5(4-11)2-1-3-6(7)12-8/h5,11H,1-4H2,(H2,9,10)
    • InChI Key: CMKMQAYGTUPDRW-UHFFFAOYSA-N
    • SMILES: S1C(N)=NC2=C1CCCC2CO

Computed Properties

  • Exact Mass: 184.06703418Da
  • Monoisotopic Mass: 184.06703418Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 1
  • Complexity: 167
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 87.4Ų
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